D,L-O-Desmethyl Venlafaxine-d10

Specification

• CAS No.: 1062607-49-1
• Molecular Formula: C16H15D10NO2
• Molecular Weight: 273.44
• IUPAC Name: 2,2,3,3,4,4,5,5,6,6-decadeuterio-1-[2-(dimethylamino)-1-(4-hydroxyphenyl)ethyl]cyclohexan-1-ol
• Standard InChI: InChI=1S/C16H25NO2/c1-17(2)12-15(13-6-8-14(18)9-7-13)16(19)10-4-3-5-11-16/h6-9,15,18-19H,3-5,10-12H2,1-2H3/i3D2,4D2,5D2,10D2,11D2
• SMILES: CN(C)CC(C1=CC=C(C=C1)O)C2(CCCCC2)O
• Appearance: White Solid
• Melting Point: 221 - 223°C

Introduction

Chemical Identity and Physical Properties

D,L-O-Desmethyl Venlafaxine-d10, identified by CAS number 1062607-49-1, is a deuterated version of O-desmethylvenlafaxine, which itself is a major metabolite of the antidepressant venlafaxine. The compound presents as a white solid with a molecular weight of 273.44 g/mol. Its molecular formula, C16H15D10NO2, indicates the presence of ten deuterium atoms replacing hydrogen atoms in the cyclohexyl portion of the molecule.

The full chemical name is 2,2,3,3,4,4,5,5,6,6-Decadeuterio-1-[2-(dimethylamino)-1-(4-hydroxyphenyl)ethyl]cyclohexan-1-ol, though it is also known by several synonyms including Desvenlafaxine-d10 and O-Desvenlafaxine-d10. The compound contains a hydroxyl group on the phenyl ring, distinguishing it from venlafaxine, which contains a methoxy group at the same position.

Table 1: Physical and Chemical Properties of D,L-O-Desmethyl Venlafaxine-d10

Property	Value
CAS Number	1062607-49-1
Molecular Formula	C16H15D10NO2
Molecular Weight	273.44 g/mol
Physical Appearance	White Solid
Purity	98.6-99.5% by HPLC; 99% atom D
MS-ESI (+)	m/z = 274.26 [M+H]+
Recommended Storage	-18°C in a dry place away from direct sunlight

Applications and Research Significance

D,L-O-Desmethyl Venlafaxine-d10 serves primarily as a reference material in analytical chemistry, particularly for the quantification and identification of venlafaxine and its metabolites in biological samples. Its deuterium labeling provides a mass shift that allows it to be distinguished from the non-labeled compound during mass spectrometric analysis, making it an ideal internal standard for quantitative determinations.

The compound is essential in developing and validating analytical methods for therapeutic drug monitoring of venlafaxine, which is crucial for optimizing treatment efficacy and minimizing side effects. In these applications, D,L-O-Desmethyl Venlafaxine-d10 serves as a surrogate standard that compensates for variability in sample preparation, extraction efficiency, and instrument response.

Research Findings and Clinical Relevance

Recent studies have emphasized the importance of monitoring venlafaxine and its metabolites, including O-desmethylvenlafaxine, to optimize antidepressant therapy. Research has demonstrated that serum levels of venlafaxine and O-desmethylvenlafaxine positively correlate with antidepressant response, suggesting that maintaining serum concentrations within a specific range can enhance therapeutic efficacy.

The accurate quantification of O-desmethylvenlafaxine in biological fluids is particularly important because this metabolite contributes significantly to the pharmacological effects of venlafaxine therapy. D,L-O-Desmethyl Venlafaxine-d10, as an isotopically labeled internal standard, enables precise measurement of these compounds in complex biological matrices.

Analytical Methods and Techniques

The compound plays a critical role in various analytical techniques used for the determination of venlafaxine and its metabolites in biological fluids. A high-performance liquid chromatographic method has been developed for the simultaneous determination of venlafaxine and O-desmethylvenlafaxine in biological fluids. This method typically involves liquid-liquid extraction followed by HPLC analysis, with D,L-O-Desmethyl Venlafaxine-d10 serving as an internal standard.

The use of liquid chromatography coupled with mass spectrometry (LC-MS) has become the gold standard for quantifying venlafaxine and its metabolites in biological samples. This technique offers high sensitivity and specificity, particularly when isotope-labeled internal standards like D,L-O-Desmethyl Venlafaxine-d10 are employed.

Table 2: Analytical Data for D,L-O-Desmethyl Venlafaxine-d10

Analytical Parameter	Observed Value	Technique
Mass Spectrum	m/z = 274.26	ESI-MS (positive mode)
1H-NMR	Characteristic peaks at 2.11, 2.34, 2.48, 2.69, 2.94, 3.31, 5.30, 6.60, 6.61, 6.93, 6.95, 9.09 ppm	1H-NMR, 600 MHz, DMSO-D6
Purity	99.5%	HPLC
Deuterium Incorporation	99%	Not specified

Parameter	Recommendation
Storage Temperature	-18°C
Storage Conditions	Dry place away from direct sunlight
Re-test Period	5 years (example: 04/14/2021 to 04/14/2026)
Hazard Classification	Eye Irritant (where applicable)
Personal Protection	Gloves and eye protection recommended